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molecular formula C6H5BrN4S B8552219 2-Amino-4-bromo-6-methylsulfanyl-pyrimidine-5-carbonitrile CAS No. 324559-04-8

2-Amino-4-bromo-6-methylsulfanyl-pyrimidine-5-carbonitrile

Cat. No. B8552219
CAS RN: 324559-04-8
M. Wt: 245.10 g/mol
InChI Key: NIGABBJLWQTUHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06586441B2

Procedure details

To a stirred suspension of 1.00 g (5.37 mmol) 2,2-dicyano-1-methylsulfanyl-vinyl-cyanamide sodium salt in 10 ml acetic acid at 5° C. was added dropwise 10 ml hydrobromic acid solution (33% in acetic acid) and the mixture was stirred at room temperature for 30 minutes. The mixture was then poured onto 100 ml ice-water added. The resulting crystals were collected by filtration and washed with water (ca 500 ml) until the washings were free of bromide ion. Chromatography (ethyl acetate/hexane 1/4) afforded 1.09 g (83%) 2-amino-4-bromo-6-methylsulfanyl-pyrimidine-5-carbonitrile as a white crystalline solid. EI-MS m/e (%): 246 (M{81Br}+, 93), 244 (M{79Br}+, 94), 165 ([M—Br]+, 100).
Name
2,2-dicyano-1-methylsulfanyl-vinyl-cyanamide sodium salt
Quantity
1 g
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
10 mL
Type
solvent
Reaction Step One
Name
hydrobromic acid
Quantity
10 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
2-amino-4-bromo-6-methylsulfanyl-pyrimidine-5-carbonitrile
Yield
83%

Identifiers

REACTION_CXSMILES
[Na].[C:2]([C:4]([C:11]#[N:12])=[C:5]([NH:8][C:9]#[N:10])[S:6][CH3:7])#[N:3].[BrH:13]>C(O)(=O)C>[NH2:10][C:9]1[N:3]=[C:2]([Br:13])[C:4]([C:11]#[N:12])=[C:5]([S:6][CH3:7])[N:8]=1 |f:0.1,^1:0|

Inputs

Step One
Name
2,2-dicyano-1-methylsulfanyl-vinyl-cyanamide sodium salt
Quantity
1 g
Type
reactant
Smiles
[Na].C(#N)C(=C(SC)NC#N)C#N
Name
acetic acid
Quantity
10 mL
Type
solvent
Smiles
C(C)(=O)O
Step Two
Name
hydrobromic acid
Quantity
10 mL
Type
reactant
Smiles
Br
Step Three
[Compound]
Name
ice water
Quantity
100 mL
Type
reactant
Smiles

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
added
FILTRATION
Type
FILTRATION
Details
The resulting crystals were collected by filtration
WASH
Type
WASH
Details
washed with water (ca 500 ml) until the washings

Outcomes

Product
Details
Reaction Time
 30 min
Name
2-amino-4-bromo-6-methylsulfanyl-pyrimidine-5-carbonitrile
Type
product
Smiles
NC1=NC(=C(C(=N1)Br)C#N)SC
Measurements
Type Value Analysis
AMOUNT: MASS 1.09 g
YIELD: PERCENTYIELD 83%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.